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Compound of Interest

Compound Name: Nafamostat

Cat. No.: B1217035

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Nafamostat mesylate, a synthetic serine protease inhibitor.
Adherence to these procedures is critical to mitigate risks and ensure the integrity of your
research.

Personal Protective Equipment (PPE) for
Nafamostat Handling

Consistent and correct use of Personal Protective Equipment (PPE) is the first line of defense
against exposure. The following table summarizes the recommended PPE when handling
Nafamostat powder or solutions.
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PPE Category

Item

Specification/Standard

Hand Protection

Chemical-resistant gloves

Impermeable material. Nitrile
gloves are a common
standard. Thicker gloves
generally offer better
protection. Always inspect
gloves for tears or punctures
before use.

Body Protection

Protective clothing/Laboratory

coat

To prevent skin contact. A lab
coat should be worn at all
times. For tasks with a higher
risk of splashes, a long-
sleeved, fluid-repellent gown

may be necessary.

Eye/Face Protection

Safety glasses with side

shields or goggles

To protect against dust
particles and splashes. A face
shield may be required for
procedures with a high risk of

splashing.

Respiratory Protection

NIOSH-approved respirator

Recommended when handling
the powder outside of a
ventilated enclosure to avoid
inhalation of dust.[1] The
specific type of respirator
should be determined by a
workplace risk assessment.
Surgical masks offer little to no

protection from chemical dusts.

Procedural Guidance for Safe Handling and

Disposal

Follow these step-by-step instructions for the safe handling and disposal of Nafamostat to

minimize exposure and prevent contamination.
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. Preparation and Handling:

Engineering Controls: Always handle Nafamostat in a well-ventilated area.[2] The use of a
chemical fume hood or other ventilated enclosure is strongly recommended, especially when
working with the solid form, to minimize inhalation of dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
[2] Do not breathe in dust, vapors, mist, or gas.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Nafamostat is handled. Wash
hands thoroughly with soap and water after handling and before breaks.[3][4][5]

Clothing: Wear appropriate personal protective equipment as outlined in the table above.[3]
Contaminated clothing should be removed immediately and washed separately.[2]

. Storage:
Container: Keep the container tightly sealed in a cool, well-ventilated, and dry place.[4]

Conditions: Store according to the manufacturer's instructions, which may include specific
temperature requirements such as -20°C for the powder form or -80°C when in solvent.[4]

Incompatibilities: Keep away from sources of ignition.[2]

. Spill Management:
Evacuation: Evacuate personnel from the immediate spill area.
Ventilation: Ensure adequate ventilation.

Containment: Collect the spilled material using spark-proof tools and place it in a suitable,
closed container for disposal.[2] Avoid generating dust.

Cleaning: After the material has been collected, clean the spill area thoroughly.

. Disposal:
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o Waste Classification: Nafamostat is classified as harmful if swallowed and is very toxic to
aguatic life with long-lasting effects.[4]

o Disposal Method: Dispose of the substance and its container at an approved waste disposal
plant.[4] Controlled incineration with flue gas scrubbing is a potential disposal method.[2]

e Environmental Precautions: Do not allow the substance to enter sewer systems or
waterways.[2] Avoid release into the environment.[4]

o Contaminated Packaging: Contaminated packaging should be treated as the chemical itself
and disposed of accordingly.[2]

First Aid Measures

In the event of exposure, follow these immediate first aid procedures:

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]
Remove contaminated clothing. Consult a doctor if irritation persists.

o After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

» After Ingestion: Rinse mouth with water.[2] Do not induce vomiting. Call a poison control
center or doctor immediately.[2]

Nafamostat Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Nafamostat, from
receiving to disposal.
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Caption: Logical workflow for handling Nafamostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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